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Compound of Interest

Compound Name: 6-Iodobenzo[d]thiazol-2-amine

Cat. No.: B096846 Get Quote

An In-depth Technical Guide on the Safety and Handling of 6-Iodobenzo[d]thiazol-2-amine

Disclaimer: Specific safety and toxicological data for 6-Iodobenzo[d]thiazol-2-amine is not

readily available. The following guide is based on data from structurally similar compounds,

including other halogenated and substituted aminobenzothiazoles. This information should be

used as a precautionary guide, and a comprehensive risk assessment should be conducted

before handling this chemical.

Introduction
6-Iodobenzo[d]thiazol-2-amine is a halogenated derivative of the benzothiazole scaffold, a

common motif in medicinal chemistry and drug discovery.[1] As with any novel or sparsely

studied chemical, a thorough understanding of its potential hazards and proper handling

procedures is crucial for the safety of researchers and scientists. This guide provides a

comprehensive overview of the available safety and handling information for 6-
Iodobenzo[d]thiazol-2-amine, drawing upon data from closely related analogues.

Hazard Identification and Classification
While a specific GHS classification for 6-Iodobenzo[d]thiazol-2-amine is not available, data

from related compounds suggest it should be handled as a hazardous substance. The primary

hazards associated with similar aminobenzothiazoles include acute toxicity if swallowed or in

contact with skin, serious eye irritation, and skin irritation.[2][3]
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GHS Classification (Predicted)
The following table summarizes the likely GHS classification for 6-Iodobenzo[d]thiazol-2-
amine based on data for analogous compounds.

Hazard Class Hazard Category Hazard Statement
Source
Analogue(s)

Acute Toxicity, Oral
Category 3 / Category

4

H301: Toxic if

swallowed / H302:

Harmful if swallowed

[2][4][5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][5][6][7]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[2][4][5][6][7]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation
[6][7][8]

Hazardous to the

aquatic environment,

acute hazard

Category 3
H402: Harmful to

aquatic life

Signal Word: Danger[2] or Warning[4][5][6][7][8]

Hazard Pictograms:

alt text

alt text

alt text
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Physical and Chemical Properties
Limited data is available for the physical and chemical properties of 6-Iodobenzo[d]thiazol-2-
amine. The table below includes data for the target compound where available, supplemented

with data from closely related compounds for context.

Property Value Source Compound

Molecular Formula C₇H₅IN₂S 6-Iodobenzo[d]thiazol-2-amine

Molecular Weight 276.09 g/mol 6-Iodobenzo[d]thiazol-2-amine

Appearance Solid 2-Aminobenzothiazole[9]

Melting Point 80-81 °C 6-Iodobenzo[d]thiazole[10]

Boiling Point 316.8 ± 15.0 °C at 760 mmHg 6-Iodobenzo[d]thiazole[10]

Solubility No data available

log Pow 2.01 (calculated) 2-Aminobenzothiazole

Toxicological Information
No specific toxicological studies (e.g., LD50, LC50) for 6-Iodobenzo[d]thiazol-2-amine were

found. The primary toxicological concerns, based on related compounds, are acute toxicity

upon ingestion or skin contact, and irritation to the skin, eyes, and respiratory system.[2][3][6]

[8] When heated to decomposition, it may emit highly toxic fumes.[11]

Experimental Protocols
As no specific safety studies for 6-Iodobenzo[d]thiazol-2-amine are published, a generalized

workflow for assessing acute oral toxicity is provided below. This is based on standard OECD

guidelines.
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Generalized Workflow for Acute Oral Toxicity Study (Solid)

Preparation

Dosing and Observation

Endpoint Analysis

Select animal model (e.g., rats) and determine dose levels

Prepare test substance in a suitable vehicle

Fast animals overnight

Administer single oral dose via gavage

Observe animals for clinical signs of toxicity (e.g., changes in skin, fur, eyes, behavior) Record body weight changes

Conduct necropsy on all animals after 14 days

Perform histopathological examination of tissues

Analyze data to determine LD50 and identify target organs

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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Safe Handling and Storage
Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[12]

Avoid breathing dust, fumes, or vapors.[2][8]

Wash hands thoroughly after handling.[2][4][8]

Do not eat, drink, or smoke when using this product.[2][4]

Storage
Store in a tightly closed container.[2][12]

Keep in a cool, dry, and well-ventilated place.[2][12]

Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Keep away from incompatible materials such as strong oxidizing agents.[9]

Personal Protective Equipment (PPE)
Appropriate PPE should be worn at all times when handling this compound.
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Protection Type Recommendation Source(s)

Eye/Face Protection

Wear chemical safety goggles

or a face shield. Use

equipment for eye protection

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

[2][9]

Skin Protection

Wear impervious gloves (e.g.,

nitrile rubber) and protective

clothing to prevent skin

contact.

[2]

Respiratory Protection

If dust or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate filter.

[11]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen.

[12][13]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes.

[12][13]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

[12][13]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

[12]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel

to a safe area. Ensure adequate ventilation. Avoid breathing dust.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, waterways, or soil.[2][12]

Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[2][12]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][9]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides, nitrogen oxides, and sulfur oxides.[2]

[9][12]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[9]

Visual Guides
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Safe Handling Workflow for a Chemical Powder

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet

Don appropriate PPE (Gloves, Goggles, Lab Coat)

Prepare work area in a fume hood

Carefully weigh the solid chemical

Transfer to reaction vessel, minimizing dust

Clean any spills immediately

Decontaminate work surfaces

Dispose of waste in a designated hazardous waste container

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Standard workflow for safely handling a chemical powder.
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First Aid Decision Pathway for Chemical Exposure

Exposure Route Immediate Action

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air

Remove contaminated clothing, flush with water

Flush eyes with water for 15 mins

Rinse mouth, do NOT induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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